![molecular formula C24H22N2O3 B2466682 (4-(pyridin-4-yloxy)piperidin-1-yl)(9H-xanthen-9-yl)methanone CAS No. 2034429-49-5](/img/structure/B2466682.png)
(4-(pyridin-4-yloxy)piperidin-1-yl)(9H-xanthen-9-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-(pyridin-4-yloxy)piperidin-1-yl)(9H-xanthen-9-yl)methanone, also known as Xanopyridone, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in the field of medicine.
Scientific Research Applications
Antimicrobial Activity
A series of compounds including 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives were synthesized and evaluated for their in vitro antibacterial and antifungal activities. Some of these compounds, such as 4b, 4g, and 5e, exhibited good antimicrobial activity against tested pathogenic bacterial and fungal strains, suggesting their potential as antimicrobial agents (Mallesha & Mohana, 2014).
Molecular Interaction Studies
Molecular interaction studies of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) with the CB1 cannabinoid receptor were conducted. This research highlighted the importance of the structural conformation in the binding interaction, suggesting a mechanism by which the compound exhibits antagonist activity on the CB1 receptor (Shim et al., 2002).
Structural and Theoretical Studies
Thermal, optical, etching, structural studies, and theoretical calculations were performed on [1-(2, 5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime. These studies involved characterizing the compound's structure through single crystal X-ray diffraction, revealing a chair conformation for the piperidine ring and a distorted tetrahedral geometry around the sulfur atom. This comprehensive analysis included Hirshfeld surface analysis and energy framework analysis, highlighting the compound's stability and potential applications in materials science (Karthik et al., 2021).
Pharmacokinetics Studies
Pharmacokinetics, metabolism, and excretion of ((3,3-Difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)methanone, a dipeptidyl peptidase inhibitor, were studied in rats, dogs, and humans. This research provided insights into the drug's absorption, major metabolic pathways, and elimination, offering a foundation for further development and optimization of dipeptidyl peptidase inhibitors for treating type 2 diabetes (Sharma et al., 2012).
properties
IUPAC Name |
(4-pyridin-4-yloxypiperidin-1-yl)-(9H-xanthen-9-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O3/c27-24(26-15-11-18(12-16-26)28-17-9-13-25-14-10-17)23-19-5-1-3-7-21(19)29-22-8-4-2-6-20(22)23/h1-10,13-14,18,23H,11-12,15-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRPYIPQETHCFHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=NC=C2)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.